Cas no 869371-00-6 (5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 869371-00-6
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD12923919
• CID: 833716
• PubChem ID: 21868704
• Update Time: 2025-05-21

5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1,3-dihydro-2H-Pyrrolo[2,3-b]pyridin-2-one
• 2H-Pyrrolo[2,3-b]pyridin-2-one, 5-aMino-1,3-dihydro-
• 5-amino-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• 5-Amino-7-aza-2-oxindole
• 5-Amino-1,3-dihydro-pyrrolo[2,3-b]pyridin-2-one
• RZSFQRRKJVNHDK-UHFFFAOYSA-N
• 3319AH
• SB14242
• 5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• 2H-Pyrrolo[2,3-b]pyridin-2-one,5-amino-1,3-dihydro-
• 5-Amino-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one (ACI)
• 5-Amino-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• AKOS006348327
• CS-B0574
• DB-185643
• SCHEMBL5201194
• DA-38070
• EN300-6772158
• 869371-00-6
• CS-13101

• MDL： MFCD12923919
• Inchi： 1S/C7H7N3O/c8-5-1-4-2-6(11)10-7(4)9-3-5/h1,3H,2,8H2,(H,9,10,11)
• InChI Key： RZSFQRRKJVNHDK-UHFFFAOYSA-N
• SMILES： O=C1CC2C(=NC=C(C=2)N)N1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 68

Additional information on 5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 869371-00-6): A Multifaceted Compound in Modern Chemical Biology and Medicinal Chemistry

5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one, identified by its unique Chemical Abstracts Service (CAS) number 869371-00-6, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This bicyclic scaffold, composed of a pyrrole ring fused with a pyridine ring, is characterized by the presence of an amino group at the 5-position and a carbonyl group at the 2-position. Such a configuration endows the compound with a rich chemical space for functionalization and biological activity, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The pyrrolo[2,3-b]pyridine core is a privileged scaffold in medicinal chemistry due to its prevalence in biologically active molecules. It is frequently observed in natural products and pharmacologically relevant compounds, including several FDA-approved drugs that exhibit diverse therapeutic profiles. The structural features of 5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one position it as a versatile building block for synthesizing novel derivatives with tailored biological activities. The presence of both an amino group and a carbonyl group allows for diverse chemical modifications, including condensation reactions, nucleophilic substitutions, and coupling reactions with other pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting post-translational modifications (PTMs), which play crucial roles in various cellular processes. Among these PTMs, protein phosphorylation is one of the most extensively studied and well-characterized mechanisms mediating signal transduction pathways. The amino group at the 5-position of 5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one suggests potential utility as an intermediate in the synthesis of kinase inhibitors or other enzymes involved in phosphorylation cascades. For instance, this scaffold could be modified to incorporate ATP-competitive inhibitors or allosteric modulators that disrupt aberrant signaling pathways associated with diseases such as cancer.

Moreover, the pyrrolo[2,3-b]pyridine scaffold has been explored for its antimicrobial properties. Several derivatives of this core structure have demonstrated activity against Gram-positive bacteria and fungi by interfering with essential cellular processes such as DNA replication or membrane integrity. The carbonyl group at the 2-position provides a site for further derivatization to enhance binding affinity or introduce additional pharmacological properties. Recent studies have highlighted the importance of structure-activity relationships (SARs) in optimizing antimicrobial agents derived from pyrrolo[2,3-b]pyridine scaffolds. By systematically modifying substituents on the core structure, researchers can fine-tune biological activity while minimizing off-target effects.

The versatility of 5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one also extends to its potential applications in materials science and catalysis. The conjugated system formed by the pyrrole and pyridine rings can participate in electronic transitions that are relevant for optoelectronic applications. For example, this compound could serve as a precursor for organic semiconductors or light-emitting diodes (OLEDs). Additionally, its nitrogen-rich structure makes it a candidate for use as a ligand in transition-metal catalysis. By coordinating with metals such as palladium or copper, derivatives of this scaffold could facilitate cross-coupling reactions essential for constructing complex organic molecules.

In conclusion,5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 869371-00-6) represents a structurally rich and biologically relevant compound with broad applications across chemical biology and medicinal chemistry. Its unique scaffold offers opportunities for designing novel therapeutics targeting various diseases while also serving as a versatile building block for materials science applications. As research continues to uncover new biological functions and synthetic strategies involving this compound,5-amino-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is poised to remain at the forefront of interdisciplinary investigations aimed at advancing human health and technological innovation.